Cas no 79414-66-7 (2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose)

• Product Name: 2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose
• CAS No: 79414-66-7
• MF: C₂₆H₃₀O₉
• MW: 486.511008739471
• CID: 555060
• PubChem ID: 10672577
• Update Time: 2025-04-19

2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-α-D-glucopyranose
• [(2R,3R,4S,5R,6R)-4,6-diacetyloxy-3,5-bis(phenylmethoxy)oxan-2-yl]methyl acetate
• 1,4,6-TRI-O-ACETYL-2,3-O-CARBONYL-ALPHA-D-MANNOPYRANOSE
• 2,4-DI-O-BENZYL-1,3,6-TRI-O-ACETYL-A-D-GLUCOPYRANOSE
• a-D-Glucopyranose,2,4-bis-O-(phenylmethyl)-, triacetate (9CI)
• 2,3-DIMETHYLBENZYLAMINE
• 2,4-Bis-O-(phenylmethyl)-
• 2,4-Di-O-benzyl-1,3,6-tri-O-acetyl-
• A-D-glucopyranose
• A-D-glucopyranose Triacetate
• 79414-66-7
• DTXSID50443281
• 2,4-DI-O-BENZYL-1,3,6-TRI-O-ACETYL-ALPHA-D-GLUCOPYRANOSE
• W-203816
• 1,3,6-Tri-O-acetyl-2,4-di-O-benzyl-alpha-D-glucopyranose
• 1,3,6-Tri-O-acetyl-2,4-di-O-benzyl-a-D-glucopyranose

• Inchi： 1S/C26H30O9/c1-17(27)30-16-22-23(31-14-20-10-6-4-7-11-20)24(33-18(2)28)25(26(35-22)34-19(3)29)32-15-21-12-8-5-9-13-21/h4-13,22-26H,14-16H2,1-3H3/t22-,23-,24+,25-,26+/m1/s1
• InChI Key： ZAUYNTYUSYJZRN-RTJMFUJLSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OCC1C=CC=CC=1)OC(C)=O)OCC1C=CC=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 486.18900
• Monoisotopic Mass: 486.18898253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.59000
• LogP: 2.94000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives